N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C12H11N3O4/c16-10(7-19-8-4-2-1-3-5-8)14-9-6-13-12(18)15-11(9)17/h1-6H,7H2,(H,14,16)(H2,13,15,17,18)
• InChI Key: FKAHXFQDVGHBHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CNC(=O)NC2=O
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide, also known as DPA, is a pyrimidine derivative that has been widely studied for its potential applications in the field of medicinal chemistry. DPA has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has also been found to possess anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. In addition, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has been shown to exhibit antimicrobial activity against a range of bacteria and fungi, suggesting its potential as a new antimicrobial agent.

Mechanism of Action

The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide is not fully understood. However, it has been proposed that N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide may exert its biological effects by inhibiting the activity of enzymes involved in key metabolic pathways. For example, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase, which is involved in the biosynthesis of pyrimidine nucleotides. This inhibition may lead to a decrease in the production of DNA and RNA, ultimately resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has been found to exhibit a range of biochemical and physiological effects. For example, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect is thought to be mediated by the inhibition of dihydroorotate dehydrogenase, which leads to a decrease in the production of pyrimidine nucleotides and ultimately results in cell death. In addition, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has several advantages as a research tool. It is relatively easy to synthesize, and its biological effects have been well-characterized in vitro and in vivo. However, there are also some limitations to using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide in lab experiments. For example, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide has poor solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, the mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide. One area of interest is the development of new synthetic methods for N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide that could improve its yield and purity. Another area of interest is the elucidation of the mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide, which could provide insights into its biological effects and potential therapeutic applications. Additionally, further studies are needed to investigate the safety and efficacy of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide in animal models and clinical trials, as well as its potential for use in combination with other drugs.

Synthesis Methods

The synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide involves the reaction between 2-phenoxyacetic acid and 2,4-dioxo-1,2,3,4-tetrahydropyrimidine in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide. The yield of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-phenoxyacetamide can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and catalyst concentration.